Cas no 34736-05-5 ((+-)-N-Methylhyoscine methylsulfate)

• Product Name: (+-)-N-Methylhyoscine methylsulfate
• CAS No: 34736-05-5
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 295062
• PubChem ID: 90471680
• Update Time: 2025-04-19

(+-)-N-Methylhyoscine methylsulfate Chemical and Physical Properties

Names and Identifiers

• (+-)-N-Methylhyoscine methylsulfate
• 3-Oxa-9-azatricyclo[3.3.1.02,4]nonane, 3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane deriv.
• 3-Oxa-9-azoniatricyclo[3.3.1.02,4]nonane, 7-(3-hydroxy-1-oxo-2-phenylpropoxy)-9,9-dimethyl-, (1a,2b,4b,5a,7b)-(+-)-, methyl sulfate (salt)
• 3-Oxa-9-azoniatricyclo[3.3.1.02,4]nonane, 7-(3-hydroxy-1-oxo-2-phenylpropoxy)-9,9-dimethyl-, (1a,2b,4b,5a,7b)-, methyl sulfate (salt) (9CI)
• n-methylscopolamine methylsulfate
• 34736-05-5

• Inchi： 1S/C7H11NO.C7H10NO/c2*1-2-4-6-7(9-6)5(3-1)8-4/h4-8H,1-3H2;4-7H,1-3H2/q;-1/p+1
• InChI Key： ONTZEGQHTQKMLJ-UHFFFAOYSA-O
• SMILES： O1C2C3CCCC(C12)[NH2+]3.O1C2C3CCCC(C12)[N-]3

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7Ų